Cas no 2227740-36-3 ((1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227740-36-3
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 6319371
• PubChem ID: 165661151
• Update Time: 2025-10-28

(1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1973956
• 2227740-36-3

• Inchi： 1S/C9H7F5O2/c1-16-6-3-4(10)2-5(11)7(6)8(15)9(12,13)14/h2-3,8,15H,1H3/t8-/m1/s1
• InChI Key： AQKGMLLQCYFRMM-MRVPVSSYSA-N
• SMILES： FC([C@@H](C1C(=CC(=CC=1OC)F)F)O)(F)F

Computed Properties

• Exact Mass: 242.03662027g/mol
• Monoisotopic Mass: 242.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Introduction to (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227740-36-3)

(1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227740-36-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance the biological activity and metabolic stability of drug candidates. The structural features of this molecule, particularly the difluoro and methoxy substituents on the aromatic ring, as well as the trifluoromethyl group on the alcohol moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of the 2,4-difluoro-6-methoxybenzyl halide intermediate, which is then subjected to stereoselective reduction to yield the desired enantiomer. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product, a critical factor in pharmaceutical development where stereochemistry often dictates efficacy and safety.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The introduction of fluorine atoms into molecular structures can lead to improved drug candidates with enhanced pharmacological profiles. For instance, the methoxy group in (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol contributes to electron donation effects that can influence receptor interactions, while the trifluoromethyl group enhances lipophilicity and resistance to metabolic degradation. These features make this compound a valuable scaffold for further derivatization and exploration in drug discovery.

The compound's potential applications extend to various therapeutic areas, including oncology, immunology, and central nervous system disorders. Current research is focused on understanding how structural modifications can optimize biological activity. For example, studies have demonstrated that fluorinated aromatic compounds can exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways. The stereochemical configuration of (1R)-1-(2,4-difluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy, as enantiomeric purity is often a determining factor in therapeutic success. The (R) configuration may confer specific interactions with biological targets that are not observed with other stereoisomers.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before experimental validation. These predictions are crucial for guiding synthetic efforts and optimizing lead compounds for clinical trials. By integrating experimental data with computational insights, scientists can accelerate the drug development pipeline significantly. The incorporation of machine learning algorithms has further enhanced this process by enabling rapid analysis of large datasets and identification of promising molecular candidates.

In conclusion,(1R)-1-(2,4-difluoro-6-methoxyphenyl)-2， 2， 2-trifluoroethan-l -ol represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， including the presence of fluorine atoms， make it an attractive scaffold for developing novel therapeutics。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in addressing complex diseases。 The ongoing investigation into its pharmacological properties and potential applications underscores its significance in modern medicinal chemistry。